Cas no 15473-28-6 (Propane,1,1,1,3-tetranitro-)

• Product Name: Propane,1,1,1,3-tetranitro-
• CAS No: 15473-28-6
• MF: C₃H₄N₄O₈
• MW: 224.08586025238
• CID: 193364
• PubChem ID: 100522
• Update Time: 2025-04-19

Propane,1,1,1,3-tetranitro- Chemical and Physical Properties

Names and Identifiers

• Propane,1,1,1,3-tetranitro-
• 1,1,1,3-tetranitropropane
• 1,1,1,3-tetranitro-propane
• 1.1.1.3-Tetranitro-propan
• AC1L2OX1
• BRN 1802334
• LS-120983
• NSC312451
• NSC-312451
• 15473-28-6
• Propane, 1,1,1,3-tetranitro-
• UNII-GQ23MN7LO0
• GQ23MN7LO0
• NSC 312451
• 4-01-00-00235 (Beilstein Handbook Reference)
• DTXSID10165710

• Inchi： 1S/C3H4N4O8/c8-4(9)2-1-3(5(10)11,6(12)13)7(14)15/h1-2H2
• InChI Key： BNRFBLVJDTYMDV-UHFFFAOYSA-N
• SMILES： [O-][N+](C(CC[N+](=O)[O-])([N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 224.00292
• Monoisotopic Mass: 224.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 183Ų

Experimental Properties

• Density: 1.734
• Boiling Point: 292.5°Cat760mmHg
• Flash Point: 140.3°C
• Refractive Index: 1.531
• PSA: 172.56